Cas no 330649-92-8 (1,1':2',1''-Terphenyl, 4-bromo-3',4',5'-triphenyl-)

• Product Name: 1,1':2',1''-Terphenyl, 4-bromo-3',4',5'-triphenyl-
• CAS No: 330649-92-8
• MF: C₃₆H₂₅Br
• MW: 537.487708806992
• CID: 1455093
• PubChem ID: 12187528
• Update Time: 2025-04-20

1,1':2',1''-Terphenyl, 4-bromo-3',4',5'-triphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,1':2',1''-Terphenyl, 4-bromo-3',4',5'-triphenyl-
• 1-(4-Bromophenyl)-2,3,4,5-tetraphenylbenzene
• DTXSID70479688
• HS-5901
• 6-(4-bromophenyl)-2,3,4-triphenyl-1,1'-biphenyl
• 330649-92-8
• SCHEMBL14183910
• 1-(2',3',4',5'-Tetraphenyl)phenyl-4-bromobenzene

• Inchi： 1S/C36H25Br/c37-31-23-21-27(22-24-31)33-25-32(26-13-5-1-6-14-26)34(28-15-7-2-8-16-28)36(30-19-11-4-12-20-30)35(33)29-17-9-3-10-18-29/h1-25H
• InChI Key： KPIAFPKHDTZGQA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(C2C=CC=CC=2)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 536.11405
• Monoisotopic Mass: 536.11396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0